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Compound of Interest

Compound Name: Einecs 287-139-2

Cat. No.: B15186718

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal procedures for Einecs
287-139-2, a C10-C13 alkylbenzene sulfonic acid. Adherence to these protocols is crucial for
ensuring laboratory safety and environmental protection. This substance is a corrosive and
hazardous material, and all handling and disposal steps should be performed with the
appropriate personal protective equipment (PPE) and in a well-ventilated area, preferably a
fume hood.

Immediate Safety and Handling Precautions

Einecs 287-139-2 is a strong acid that can cause severe skin burns and eye damage. It is also
harmful if swallowed and is toxic to aquatic life with long-lasting effects.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile or
neoprene), safety goggles, and a lab coat when handling this substance. In the event of a
spill or when working with large quantities, a face shield and respiratory protection may be
necessary.

o Spill Cleanup: In case of a spill, contain the material using an inert absorbent such as sand
or vermiculite. Do not use combustible materials like sawdust. The absorbed material should
be collected into a clearly labeled, compatible container for disposal. Prevent the spill from
entering drains or waterways.
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Disposal Plan: Neutralization

The primary method for the safe disposal of Einecs 287-139-2 is through neutralization with a
suitable base. This process converts the corrosive acid into a more neutral salt, which can then
be disposed of in accordance with local, state, and federal regulations. Sodium carbonate
(soda ash) is a commonly recommended and effective neutralizing agent.

For accurate neutralization, it is essential to understand the stoichiometry of the reaction. The
following table provides the necessary data for calculating the required amount of sodium
carbonate.

Parameter Value Source

Average Molecular Weight of i
Estimated based on the

C10-C13 Alkylbenzene ~318 g/mol _
) ) sodium salt

Sulfonic Acid

Molecular Weight of Sodium
105.99 g/mol PubChem

Carbonate (Na2COs3)

Stoichiometric Ratio ) ]
2:1 Balanced Chemical Equation

(Acid:Base)

Experimental Protocol: Laboratory-Scale
Neutralization

This protocol details the step-by-step procedure for neutralizing a small quantity (e.g., 100 mL)
of C10-C13 alkylbenzene sulfonic acid in a laboratory setting.

Materials:

C10-C13 alkylbenzene sulfonic acid (Einecs 287-139-2)

Sodium Carbonate (Na2COs), powder

Large beaker (at least 10 times the volume of the acid)

Stir plate and stir bar
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e pH meter or pH strips

o Deionized water

o Appropriate PPE (gloves, goggles, lab coat)
Procedure:

o Preparation: In a well-ventilated fume hood, place the large beaker on a stir plate. Add a
volume of deionized water that is at least five times the volume of the acid to be neutralized.
For example, for 100 mL of acid, add at least 500 mL of water. This will help to dissipate the
heat generated during neutralization.

» Stoichiometric Calculation: Calculate the mass of sodium carbonate required for
neutralization using the following formula, based on the balanced chemical equation: 2 R-
CeHaSOsH + Na2COs — 2 R-CeHaSOsNa + H20 + COz[1]

o Example Calculation: For 100 mL of a 96% solution of alkylbenzene sulfonic acid (density
= 1.04 g/mL):

Mass of acid = 100 mL * 1.04 g/mL * 0.96 = 99.84 g

Moles of acid = 99.84 g / 318 g/mol = 0.314 mol

Moles of Na2COs needed = 0.314 mol acid * (1 mol Na=COs / 2 mol acid) = 0.157 mol

Mass of Na2COs = 0.157 mol * 105.99 g/mol = 16.64 g
e Neutralization:

o Slowly and carefully add the calculated amount of sodium carbonate to the stirring water in
the beaker.

o Once the sodium carbonate is dissolved, begin the slow, dropwise addition of the
alkylbenzene sulfonic acid to the sodium carbonate solution. Always add acid to base. The
reaction is exothermic and will generate heat and carbon dioxide gas, which may cause
foaming.[1] A slow addition rate is crucial to control the reaction.
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e pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or
pH strips. The target pH for neutralization is between 6.0 and 8.0. If the pH is still acidic after
the initial addition of sodium carbonate, add more in small increments until the target pH is
reached.

» Final Disposal: Once the solution is neutralized, it can be disposed of down the drain with
copious amounts of water, provided this is in accordance with your institution's and local
wastewater regulations. Always consult your organization's environmental health and safety
(EHS) office for final disposal guidance.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of Einecs
287-139-2.
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Start: Have Einecs 287-139-2 for Disposal

Is it a spill?

No (Lab Waste)

Contain with inert absorbent
(e.g., sand, vermiculite)

Y

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat

Collect in a labeled,
compatible container

Perform Neutralization Protocol

Check pH (Target: 6.0-8.0)

pH is 6.0-8.0
Adjust pH with more base Consult EHS for final disposal
if necessary according to local regulations

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Einecs 287-139-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Alkylbenzene Sulfonic Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186718#einecs-287-139-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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